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Compound of Interest

Compound Name:
4-((4-Aminophenyl)methyl)-2,6-

diisopropylaniline

CAS No.: 90680-34-5

Cat. No.: B12683018

Get Quote

Substance: 4,4'-Methylenebis[N-sec-butylaniline] (MBDA) Document Type: Technical Safety

Guide & Toxicity Profile Version: 2.0 (Scientific Review)[1][2]

Part 1: Executive Technical Summary[1][2]
CAS 5285-60-9 represents a specialized class of N-alkylated aromatic diamines, distinct from

its primary amine precursors like 4,4'-Methylenedianiline (MDA).[1][2] Commercially known as

MBDA or by trade names such as Unilink 4200, this compound is engineered to provide a

specific balance between reactivity and safety.[2]

Unlike primary aromatic amines which are often potent carcinogens and highly reactive curing

agents, the sec-butyl substitution on the nitrogen atoms of CAS 5285-60-9 introduces steric

hindrance.[1][2] This structural modification serves two critical functions:

Reactivity Control: It significantly slows the reaction rate with isocyanates, extending the "pot

life" in polyurea and polyurethane formulations.[1][2]
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Toxicological Mitigation: It alters the metabolic pathway, significantly reducing the genotoxic

potential typically associated with the diphenylmethane diamine class.[1][2]

Primary Application: Chain extender for polyurea spray coatings, epoxy hardeners, and

polyurethane elastomers.[1][2]

Part 2: Chemical Identity & Physicochemical
Characterization[1][2][3]
Nomenclature & Identification

Parameter Detail

CAS Number 5285-60-9

IUPAC Name 4,4'-Methylenebis[N-sec-butylaniline]

Common Synonyms

MBDA; N,N'-Di-sec-butyl-4,4'-

methylenedianiline; Bis(4-sec-

butylaminophenyl)methane

Molecular Formula C₂₁H₃₀N₂

Molecular Weight 310.48 g/mol

Physical State Clear, amber liquid (at 25°C)

Physicochemical Properties[1][2]
Boiling Point: >300°C (Decomposes prior to boiling)[1][2]

Flash Point: >177°C (Closed Cup) – Low flammability risk[1][2]

Vapor Pressure: Very low (< 0.01 mmHg at 20°C) – Minimal inhalation hazard under ambient

conditions[1][2]

Solubility: Insoluble in water; Soluble in ketones, esters, and aromatic hydrocarbons.[1][2]

Specific Gravity: ~0.98 - 0.99 g/cm³[1][2]
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Part 3: Toxicological Architecture & Mechanistic
Insights[1][2]
The "Safety by Design" Mechanism
The toxicity profile of CAS 5285-60-9 is best understood through the lens of Structure-Activity

Relationships (SAR).[1][2] Primary aromatic amines (e.g., MDA) are bioactivated via N-

hydroxylation (by CYP450 enzymes) to form electrophilic nitrenium ions, which bind to DNA.[1]

[2]

In CAS 5285-60-9, the bulky sec-butyl group hinders this N-hydroxylation pathway.[1][2]

Consequently, the molecule is less likely to form DNA adducts.[2]

Key Toxicological Findings:

Genotoxicity: Ames Test Negative (Salmonella typhimurium).[1][2] This is a critical

differentiator from MDA (CAS 101-77-9).[1][2]

Acute Toxicity (Oral): LD50 (Rat) ≈ 1380 mg/kg.[1][2][3] Classified as GHS Category 4

(Harmful if swallowed).[1][2][4][5]

Sensitization: Potential skin sensitizer, though generally lower potency than primary

diamines.[1][2]

GHS Hazard Classification (CLP/OSHA)
Based on available data, the substance is classified as follows:
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Hazard Class Category
Hazard Statement (H-
Code)

Acute Toxicity (Oral) Cat. 4
H302: Harmful if swallowed.[1]

[6][4][5]

Aquatic Toxicity (Acute) Cat. 1
H400: Very toxic to aquatic life.

[1][2][4][7]

Aquatic Toxicity (Chronic) Cat. 1

H410: Very toxic to aquatic life

with long lasting effects.[1][2]

[4][7]

Eye Irritation Cat. 2B
H320: Causes eye irritation

(Mild).[1][2]

Visualization: Metabolic & Reactivity Pathway
The following diagram illustrates how steric hindrance impacts both the industrial utility (curing)

and the biological fate (toxicity) of the molecule.[1][2]
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Figure 1: Mechanistic impact of N-sec-butyl substitution on reactivity and toxicity pathways.[1]

[2]

Part 4: Occupational Hygiene & Handling Protocols
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Exposure Control Decision Matrix
Because CAS 5285-60-9 is a liquid with low vapor pressure, the primary risk vector is dermal

absorption and environmental release, rather than inhalation of vapors (unless

heated/sprayed).[1][2]

Personal Protective Equipment (PPE) Standards:

Respiratory: Not required at ambient temperatures.[1][2] If spraying (polyurea application) or

heating >100°C, use a Full-Face Respirator with Organic Vapor (OV) cartridges and P100

pre-filters.[1][2]

Dermal:Butyl rubber or Nitrile (thick, >0.4mm) gloves.[1][2] Latex is permeable to aromatic

amines and should be avoided.[2]

Ocular: Chemical splash goggles.[1][2]

Handling Workflow Diagram
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Handling CAS 5285-60-9
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Figure 2: Operational safety decision tree for handling MBDA.

Part 5: Environmental Fate & Emergency
Response[1][2]
Environmental Impact
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CAS 5285-60-9 is classified as Dangerous for the Environment (N).[1][2]

Aquatic Toxicity: Highly toxic to fish and daphnia (LC50 < 1 mg/L ranges).[1][2]

Persistence: Not readily biodegradable.[1][2] It binds strongly to soil and sediment due to its

organic nature (high Log Kow).[1][2]

Disposal:Strict Prohibition: Do not allow entry into drains, sewers, or watercourses.[1][2]

Must be disposed of as hazardous chemical waste, typically via high-temperature

incineration.[1][2]

First Aid Measures
Inhalation: Move to fresh air. If symptoms persist (rare under normal use), seek medical

attention.[1][2]

Skin Contact:Critical Step: Wash immediately with soap and copious amounts of water.[5][7]

[8] Remove contaminated clothing.[7][8] Do not use solvents (alcohol/acetone) to clean skin,

as they may enhance absorption.[1][2]

Eye Contact: Rinse cautiously with water for 15 minutes.[1][2][7] Remove contact lenses.[2]

[5][8]

Ingestion: Rinse mouth. Do NOT induce vomiting (risk of aspiration).[1] Call a Poison Center

immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. echa.europa.eu [echa.europa.eu]

2. CAS 5285-60-9: 4,4′-Bis(sec-butylamino)diphenylmethane [cymitquimica.com]

3. wernerblank.com [wernerblank.com]

4. cpachem.com [cpachem.com]

5. bg.cpachem.com [bg.cpachem.com]

6. guidechem.com [guidechem.com]

7. WERCS Studio - Application Error [assets.thermofisher.com]

8. tcichemicals.com [tcichemicals.com]

To cite this document: BenchChem. [Technical Safety & Handling Monograph: CAS 5285-60-
9]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12683018/docs#technical-safety-handling-
monograph-cas-5285-60-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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